Cas no 25134-01-4 (POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE))

• Product Name: POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE)
• CAS No: 25134-01-4
• MF: C₈H₁₀O
• MW: 122.1644
• MDL: MFCD00084368
• CID: 860542
• PubChem ID: 24850956
• Update Time: 2025-06-26

POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE) Chemical and Physical Properties

Names and Identifiers

• POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE)
• Poly(2,6-dimethyl-1,4-phenylene oxide) powder

• MDL： MFCD00084368

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: powder
• Density: 1.06 g/mL at 25 °C(lit.)
• Solubility: Not available

POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE)

POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE): A Comprehensive Overview

POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE), commonly referred to by its CAS number CAS No. 25134-01-4, is a high-performance polymer that has garnered significant attention in the fields of materials science and engineering. This polymer is known for its exceptional thermal stability, mechanical strength, and resistance to environmental factors, making it a versatile material for various industrial applications. Recent advancements in polymer chemistry have further enhanced its properties, positioning it as a key material in modern manufacturing.

The chemical structure of POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE) is characterized by a repeating unit of 2,6-dimethyl-1,4-phenylene oxide. This structure contributes to its unique physical and chemical properties. The polymer's backbone consists of alternating aromatic rings and ether linkages, which provide excellent thermal stability and dimensional stability. Recent studies have shown that the incorporation of methyl groups at the 2 and 6 positions of the phenylene ring enhances the polymer's resistance to UV degradation and oxidative stress.

One of the most notable applications of POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE) is in the production of high-performance thermoplastics. These plastics are widely used in aerospace, automotive industries, and electronic components due to their ability to withstand extreme temperatures and mechanical stress. For instance, in the aerospace sector, this polymer is employed in manufacturing lightweight components that can endure the rigorous conditions of space travel.

In addition to its industrial applications, POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE) has found significant use in medical devices and biotechnology. Its biocompatibility and resistance to sterilization processes make it an ideal material for surgical instruments and implantable devices. Recent research has focused on modifying the polymer's surface properties to enhance its compatibility with human tissues further.

The synthesis of POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE) typically involves a polycondensation reaction between 2,6-dimethylphenol and an oxidizing agent such as hydrogen peroxide or oxygen. This reaction is carried out under controlled conditions to ensure high molecular weight and uniformity of the resulting polymer. Innovations in catalytic systems have enabled more efficient production processes with higher yields.

From an environmental perspective, POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE) exhibits favorable properties for sustainable applications. Its resistance to degradation under normal environmental conditions ensures long-term durability without significant environmental impact. Researchers are also exploring methods to improve its recyclability and reduce its carbon footprint during production.

In conclusion, POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE) with CAS No. 25134-01-4 stands as a testament to advancements in polymer science. Its combination of superior mechanical properties and thermal stability makes it indispensable across various industries. As research continues to uncover new potential applications and improve its synthesis methods, this polymer will likely play an even more pivotal role in shaping future technologies.